Cas no 2172290-16-1 (5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine)

• Product Name: 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine
• CAS No: 2172290-16-1
• MF: C₁₃H₁₁FN₄
• MW: 242.251645326614
• CID: 6557472
• PubChem ID: 165879389
• Update Time: 2025-05-28

5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine
• EN300-1587100
• 2172290-16-1

• Inchi： 1S/C13H11FN4/c1-7-2-3-11-9(6-17-18-11)12(7)13-10(15)4-8(14)5-16-13/h2-6H,15H2,1H3,(H,17,18)
• InChI Key： NXBTUMMEHFLEBE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)N)C1=C(C)C=CC2=C1C=NN2

Computed Properties

• Exact Mass: 242.09677453g/mol
• Monoisotopic Mass: 242.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine

Comprehensive Overview of 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine (CAS No. 2172290-16-1)

The compound 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine (CAS No. 2172290-16-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substituent and an indazole moiety, makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and other enzyme-related pathways. Researchers are increasingly focusing on this compound due to its potential applications in oncology and neurology, aligning with current trends in precision medicine and personalized therapies.

In recent years, the demand for fluorinated heterocycles like 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine has surged, driven by their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially for diseases with high unmet medical needs. The compound's CAS No. 2172290-16-1 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. Additionally, its structural similarity to known kinase inhibitors has sparked interest in its potential as a targeted therapy for cancer and inflammatory disorders.

The synthesis and characterization of 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine involve advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies. These methods are widely discussed in scientific literature, making this compound a subject of interest for chemists and pharmacologists alike. Its molecular weight and logP value are also key parameters for researchers evaluating its drug-likeness, further emphasizing its relevance in modern drug design.

From an SEO perspective, keywords such as "fluorinated pyridine derivatives," "indazole-based compounds," and "kinase inhibitor candidates" are highly relevant to this compound. These terms align with user queries in search engines and AI platforms, where professionals seek information on novel chemical entities for therapeutic development. The compound's CAS No. 2172290-16-1 is often used as a unique identifier in patent applications and regulatory submissions, highlighting its commercial and scientific value.

In conclusion, 5-fluoro-2-(5-methyl-1H-indazol-4-yl)pyridin-3-amine represents a cutting-edge area of research with broad implications for drug discovery. Its combination of fluorine and indazole functionalities offers a versatile scaffold for designing potent and selective bioactive molecules. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic innovations.